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Compound of Interest

2-cyano-N-(3-
Compound Name:

phenylpropyl)acetamide

Cat. No.: B183119

Technical Dossier: 2-cyano-N-(3-
phenylpropyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides core identification information for the chemical compound 2-cyano-N-
(3-phenylpropyl)acetamide. Despite a comprehensive search of scientific literature and
chemical databases, detailed experimental data, including protocols, quantitative analysis, and
specific biological pathways, for this particular molecule are not publicly available at this time.
The information presented herein is foundational for researchers initiating studies on this
compound.

Core Compound Identifiers

A critical step in all chemical research is the unambiguous identification of the molecule of
interest. The following table summarizes the key chemical identifiers for 2-cyano-N-(3-
phenylpropyl)acetamide.
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Identifier Value
CAS Number 133550-33-1
INChlKey=SJHPMGBTNLXLQM-
InChl Key
UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCCNC(=0)CC#N

These identifiers were programmatically generated using the NCI/NIH Chemical Identifier
Resolver.

Synthesis and Potential Applications

While specific synthesis protocols for 2-cyano-N-(3-phenylpropyl)acetamide are not detailed
in readily accessible literature, the synthesis of cyanoacetamide derivatives typically involves
the reaction of a primary amine with a cyanoacetic acid derivative. In this case, 3-
phenylpropan-1-amine would be a likely precursor.

The structural features of 2-cyano-N-(3-phenylpropyl)acetamide, specifically the cyano and
amide functional groups, suggest its potential as a versatile intermediate in organic synthesis.
Broadly, cyanoacetamide derivatives are explored in medicinal chemistry for the development
of compounds with potential biological activities, such as enzyme inhibitors or receptor
modulators.[1] The phenylpropyl moiety may enhance lipophilicity, which could influence the
compound's interaction with biological membranes.[1]

Biological Activity and Signaling Pathways

There is no specific information available regarding the biological activity or associated
signaling pathways for 2-cyano-N-(3-phenylpropyl)acetamide. Research on other
cyanoacetamide derivatives has indicated a wide range of potential biological effects, but these
are not directly transferable to the subject of this dossier.

Experimental Data and Protocols

A thorough search for experimental data, including quantitative analyses and detailed
experimental protocols for 2-cyano-N-(3-phenylpropyl)acetamide, did not yield any specific
results. Therefore, tables summarizing such data cannot be provided.
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Visualizations

The mandatory requirement for diagrams of signaling pathways, experimental workflows, or
logical relationships cannot be fulfilled as no relevant information for 2-cyano-N-(3-
phenylpropyl)acetamide was found.

Conclusion

This technical dossier provides the essential chemical identifiers, INChl Key and SMILES, for 2-
cyano-N-(3-phenylpropyl)acetamide. While the general chemical class of cyanoacetamides
is of interest in various research and development areas, this specific compound remains
largely uncharacterized in the public domain. This presents an opportunity for novel research
into its synthesis, characterization, and potential biological activities. Researchers are
encouraged to use the provided identifiers to document and share any future findings to build
the body of knowledge around this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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